Cas no 2361714-54-5 (rac-N-{(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylmethyl}prop-2-enamide)

• Product Name: rac-N-{(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylmethyl}prop-2-enamide
• CAS No: 2361714-54-5
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 5946449
• PubChem ID: 145905862
• Update Time: 2025-06-03

rac-N-{(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• rac-N-{(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylmethyl}prop-2-enamide
• 2361714-54-5
• EN300-26595747
• N-[[(2S,3R)-1-Tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidin-3-yl]methyl]prop-2-enamide
• rac-N-{[(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-yl]methyl}prop-2-enamide

• Inchi： 1S/C16H24N4O2/c1-6-13(21)17-8-11-7-14(22)20(16(2,3)4)15(11)12-9-18-19(5)10-12/h6,9-11,15H,1,7-8H2,2-5H3,(H,17,21)/t11-,15+/m1/s1
• InChI Key： HEPDNABIZKBSOL-ABAIWWIYSA-N
• SMILES： O=C1C[C@H](CNC(C=C)=O)[C@@H](C2C=NN(C)C=2)N1C(C)(C)C

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-N-{(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylmethyl}prop-2-enamide

A Comprehensive Overview of rac-N-{(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylmethyl}prop-2-enamide

The compound with CAS No. 2361714-54-5, known as rac-N-{(2R,3S)-1-tert-butyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidin-3-ylmethyl}prop-2-enamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of this compound is characterized by a pyrrolidinone ring system, which serves as a central scaffold. The presence of a tert-butyl group at position 1 and a pyrazole moiety at position 2 introduces steric and electronic diversity, respectively. These substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioavailability. Additionally, the propenamide group attached to the pyrrolidinone ring contributes to the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving enantioselective catalysis and microwave-assisted reactions. These methods have significantly improved the yield and enantiomeric purity of the product, making it more accessible for large-scale studies. The use of green chemistry principles in these syntheses has also reduced environmental impact, aligning with current sustainability goals in the chemical industry.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in neurodegenerative diseases. For instance, studies published in 2023 have shown that it effectively inhibits histone deacetylases (HDACs), which are key players in epigenetic regulation. This activity suggests its potential as a lead compound for developing treatments for Alzheimer's disease and other related disorders. Furthermore, its ability to cross the blood-brain barrier (BBB) has been validated through in vivo experiments, highlighting its suitability for central nervous system (CNS) applications.

Beyond its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of flexible displays and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer material, where its stability under ambient conditions and high charge carrier mobility are advantageous.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to assess its long-term persistence in different environmental matrices and potential bioaccumulation risks. These findings underscore the importance of adopting responsible practices during its production and handling to minimize ecological risks.

In conclusion, rac-N-{(2R,3S)-1-tert-butyl...} represents a versatile molecule with diverse applications across multiple disciplines. Its structural complexity and functional groups endow it with unique properties that make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its biological and chemical behaviors, this compound is poised to play an increasingly significant role in advancing scientific innovation.